Cas no 144967-96-4 (3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-)

3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)- structure
144967-96-4 structure
Product name:3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-
CAS No:144967-96-4
MF:C16H11N3O
MW:261.278043031693
CID:147275
PubChem ID:192341

3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-
    • 6-methyl-2-oxo-5-quinolin-6-yl-1H-pyridine-3-carbonitrile
    • 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-
    • 1,6-Dihydro-2-methyl-6-oxo-3-(6-quinolinyl)pyridine-5-carbonitrile
    • SCHEMBL2453540
    • DTXSID20162856
    • 144967-96-4
    • Win 63291
    • 6-Methyl-2-oxo-5-(quinolin-6-yl)-1,2-dihydropyridine-3-carbonitrile
    • Win-63291
    • Inchi: InChI=1S/C16H11N3O/c1-10-14(8-13(9-17)16(20)19-10)11-4-5-15-12(7-11)3-2-6-18-15/h2-8H,1H3,(H,19,20)
    • InChI Key: ZWLHNUOGIZYKHZ-UHFFFAOYSA-N
    • SMILES: CC1NC(=O)C(C#N)=CC=1C1=CC=C2C(C=CC=N2)=C1

Computed Properties

  • Exact Mass: 261.09033
  • Monoisotopic Mass: 261.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų
  • XLogP3: 2

Experimental Properties

  • PSA: 65.78

3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)- Related Literature

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